Cas no 1245644-75-0 (1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1245644-75-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD13190746
• CID: 1035170
• PubChem ID: 71301923
• Update Time: 2025-10-30

1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid
• 1-(3,5-dimethylphenyl)-1,2,4-triazole-3-carboxylic acid
• 1-(3,5-dimethylphenyl)-1H-[1,2,4]TRIAZOLE-3-carboxylic acid
• AK130032
• KB-08555
• KB-213576
• 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylicacid
• AKOS016013931
• 1245644-75-0
• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(3,5-dimethylphenyl)-
• DB-237622
• DTXSID30744465

• MDL： MFCD13190746
• Inchi： 1S/C11H11N3O2/c1-7-3-8(2)5-9(4-7)14-6-12-10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： TXVRZNWFBUXHPX-UHFFFAOYSA-N
• SMILES： OC(C1N=CN(C2C=C(C)C=C(C)C=2)N=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1245644-75-0)

1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1245644-75-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a carboxylic acid functional group at the 3-position and a dimethylphenyl (m-xylene) substituent at the 1-position imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid contribute to its potential biological activity. The triazole ring is known to exhibit a wide range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. Additionally, the dimethylphenyl group can enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability. The carboxylic acid moiety further extends its versatility in medicinal chemistry by allowing for various derivatization strategies, such as esterification or amidation, to modulate its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole scaffold can interact with multiple biological targets, including enzymes and receptors involved in disease pathways. For instance, certain triazole derivatives have shown efficacy in inhibiting kinases and other enzymes implicated in cancer progression. The structural motif of 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid aligns well with these findings, suggesting potential applications in oncology and other therapeutic areas.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of readily available starting materials and well-established synthetic routes allows for efficient production at scale. This is particularly important for academic and industrial research purposes, where cost-effective synthesis is crucial for high-throughput screening and lead optimization programs. Furthermore, the versatility of the carboxylic acid group enables facile conjugation with other biomolecules, such as peptides or nucleotides, opening up possibilities for targeted drug delivery systems.

The pharmacological profile of 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid has been explored in several preclinical studies. Initial investigations have revealed promising results in terms of anti-inflammatory activity, with the compound demonstrating ability to modulate cytokine production and inhibit inflammatory cascades. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The role of computational chemistry in studying 1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid cannot be overstated. Advanced computational methods, including molecular docking and molecular dynamics simulations, have been employed to elucidate its interactions with biological targets. These studies have provided valuable insights into the binding mechanisms and potential off-target effects of the compound. By leveraging computational tools alongside experimental approaches, researchers can accelerate the discovery process and optimize lead compounds more efficiently.

In conclusion,1-(3,5-Dimethylphenyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1245644-75-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it a versatile scaffold for drug development across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve,this compound will likely play an increasingly important role in the discovery and development of novel therapeutics.